Cas no 52107-66-1 (3-Iodo-2-Methylbenzonitrile)

3-Iodo-2-Methylbenzonitrile structure
3-Iodo-2-Methylbenzonitrile structure
Product Name:3-Iodo-2-Methylbenzonitrile
CAS No:52107-66-1
MF:C8H6IN
MW:243.044414043427
MDL:MFCD09025696
CID:826050
PubChem ID:23091876
Update Time:2025-04-19

3-Iodo-2-Methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-2-methylbenzonitrile
    • CCA10766
    • SCHEMBL3378127
    • AKOS015853757
    • ZCBCXMRTOKVFQF-UHFFFAOYSA-N
    • DTXSID90630517
    • MFCD09025696
    • AS-10294
    • 3-Iodo-2-methylbenzonitrile,
    • CS-0331895
    • C13347
    • 52107-66-1
    • DB-071484
    • 3-Iodo-2-Methylbenzonitrile
    • MDL： MFCD09025696
    • Inchi： 1S/C8H6IN/c1-6-7(5-10)3-2-4-8(6)9/h2-4H,1H3
    • InChI Key： ZCBCXMRTOKVFQF-UHFFFAOYSA-N
    • SMILES： IC1=CC=CC(C#N)=C1C

Computed Properties

  • Exact Mass: 242.95400
  • Monoisotopic Mass: 242.95450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 2.47128

3-Iodo-2-Methylbenzonitrile Security Information

  • HazardClass：IRRITANT

3-Iodo-2-Methylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Iodo-2-Methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
057102-5g
3-Iodo-2-methylbenzonitrile
 52107-66-1 98%
5g
 2518CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
057102-1g
3-Iodo-2-methylbenzonitrile
 52107-66-1 98%
1g
 779CNY 2021-05-07
Alichem
A013034412-250mg
3-Iodo-2-methylbenzonitrile
 52107-66-1 97%
250mg
 $489.60 2023-09-01
Alichem
A013034412-500mg
3-Iodo-2-methylbenzonitrile
 52107-66-1 97%
500mg
 $806.85 2023-09-01
Alichem
A013034412-1g
3-Iodo-2-methylbenzonitrile
 52107-66-1 97%
1g
 $1579.40 2023-09-01
abcr
AB285878-2 g
3-Iodo-2-methylbenzonitrile; 98%
 52107-66-1
2g
 €119.60 2023-04-26
abcr
AB285878-10 g
3-Iodo-2-methylbenzonitrile; 98%
 52107-66-1
10g
 €306.60 2023-04-26
TRC
I737773-250mg
3-Iodo-2-Methylbenzonitrile
 52107-66-1
250mg
 $ 50.00 2022-06-04
TRC
I737773-500mg
3-Iodo-2-Methylbenzonitrile
 52107-66-1
500mg
 $ 65.00 2022-06-04
TRC
I737773-2.5g
3-Iodo-2-Methylbenzonitrile
 52107-66-1
2.5g
 $ 185.00 2022-06-04

3-Iodo-2-Methylbenzonitrile Related Literature

52107-66-1 (3-Iodo-2-Methylbenzonitrile) Related Products

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent